Cas no 88467-99-6 (Urea, N-[(4-butylphenyl)methyl]-N-heptyl-N'-(3-methylphenyl)-)

• Product name: Urea, N-[(4-butylphenyl)methyl]-N-heptyl-N'-(3-methylphenyl)-
• CAS No: 88467-99-6
• MF: C₂₆H₃₈N₂O
• MW: 394.592727184296
• CID: 631584
• PubChem ID: 15137608

Urea, N-[(4-butylphenyl)methyl]-N-heptyl-N'-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[(4-butylphenyl)methyl]-N-heptyl-N'-(3-methylphenyl)-
• 1-[(4-butylphenyl)methyl]-1-heptyl-3-(3-methylphenyl)urea
• 88467-99-6
• DTXSID20568879
• N-[(4-Butylphenyl)methyl]-N-heptyl-N'-(3-methylphenyl)urea

• Inchi： InChI=1S/C26H38N2O/c1-4-6-8-9-10-19-28(26(29)27-25-14-11-12-22(3)20-25)21-24-17-15-23(16-18-24)13-7-5-2/h11-12,14-18,20H,4-10,13,19,21H2,1-3H3,(H,27,29)
• InChI Key： UGHXDJIFWDEVGF-UHFFFAOYSA-N
• SMILES： CCCCCCCN(CC1=CC=C(C=C1)CCCC)C(=O)NC2=CC=CC(=C2)C

Computed Properties

• Exact Mass: 394.298413840g/mol
• Monoisotopic Mass: 394.298413840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 32.3Ų